1-Tert-butyl-2-methoxy-5-(trifluoromethyl)-4-nitrobenzene

• CAS No.: 873055-77-7
• Molecular Formula: C12H14F3NO3
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 1-tert-butyl-2-methoxy-4-nitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C12H14F3NO3/c1-11(2,3)8-5-7(12(13,14)15)9(16(17)18)6-10(8)19-4/h5-6H,1-4H3
• InChI Key: CLKSHHSXADVMLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C(=C1)C(F)(F)F)[N+](=O)[O-])OC

Description

1-Tert-butyl-2-methoxy-5-(trifluoromethyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C12H14F3NO3 and its molecular weight is 277.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-tert-butyl-2-methoxy-5-bromo-4-nitrobenzene (867 mg, 3.0 mmol), KF (348 mg, 6 mmol), KBr (714 mg, 6 mmol), CuI (684 mg, 3.6 mmol), methyl chlorodifluoroacetate (2.2 mL, 21.0 mmol) in DMF (5 mL) was stirred at 125° C. in a sealed tube overnight, cooled to room temperature, diluted with water and extracted three times with EtOAc. The combined organic layers were washed with brine and dried over anhydrous MgSO4. After removal of the solvent, the residue was purified by column chromatography (0-5% EtOAc-Hexane) to yield 1-tert-butyl-2-methoxy-5-(trifluoromethyl)-4-nitrobenzene (512 mg, 61%). 1H NMR (400 MHz, CDCl3) δ 7.60 (s, 1H), 7.29 (s, 1H), 3.90 (s, 3H), 1.33 (s, 9H).